Cas no 914220-65-8 ( )

• Product Name: &nbsp
• CAS No: 914220-65-8
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• MDL: MFCD08704733
• CID: 880028
• PubChem ID: 23009426
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4-(4-METHOXY)PHENYL THIAZOLE-5-CARBOXYLIC ACID
• 2-methyl-4-(4-methoxy-phenyl)-thiazole-5-carboxylic acid
• VS-10247
• 4-(4-methoxyphenyl)-2-methyl-1,3-thiazole-5-carboxylic acid
• 4-(4-methoxyphenyl)-2-methylthiazole-5-carboxylic acid
• SCHEMBL1398615
• AKOS004118157
• 914220-65-8
•  

• MDL： MFCD08704733
• Inchi： 1S/C12H11NO3S/c1-7-13-10(11(17-7)12(14)15)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3,(H,14,15)
• InChI Key： BQLIKXZEPKDJHD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1C(=O)O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 249.04600
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.66000
• LogP: 2.82530